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Compound of Interest

Compound Name: 2-lodo-1,3-dimethoxybenzene

Cat. No.: B102195

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-lodo-1,3-
dimethoxybenzene

This guide provides comprehensive safety, handling, and storage information for 2-lodo-1,3-
dimethoxybenzene (CAS No: 16932-44-8), intended for researchers, scientists, and
professionals in drug development and other scientific fields. Adherence to these guidelines is
crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

2-lodo-1,3-dimethoxybenzene is a solid organic compound used as an intermediate in
various synthetic processes.[1] Its key physical and chemical properties are summarized below.
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Property Value Reference
Molecular Formula CsHolO2 [1112]

Molar Mass 264.06 g/mol [2]
Appearance White to off-white solid/crystals  [1]

Melting Point 105-106 °C [11[2]
Boiling Point 287 °C [1]

Density 1.655 g/cm3 [1]

Flash Point 127 °C [1]

Vapor Pressure

0.005 mmHg at 25°C

[1]

Hazard Identification and Classification

This chemical is classified as hazardous. The primary routes of exposure are ingestion, skin

contact, and eye contact. It is crucial to understand its classification to handle it appropriately.

GHS Classification Summary

Hazard Class Category
Acute Toxicity, Oral Category 3
Eye Irritation Category 2
Skin Sensitization Category 1

Source:[2]

Hazard Statements (H-Codes)

e H301: Toxic if swallowed.[2]

e H317: May cause an allergic skin reaction.[2]
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e H319: Causes serious eye irritation.[2]

Signal Word: Danger[2]

Safe Handling Protocols

Proper handling is essential to minimize risk. The following protocols outline the necessary
engineering controls, personal protective equipment, and hygiene practices.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[4]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166
(EU) or NIOSH (US) standards.[2][3]

o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Protective
clothing should be worn to prevent skin contact.[1][3]

o Respiratory Protection: If dust or aerosols are generated, use a P2 (EN 143) or N95 (US)
type respirator cartridge.[2]

General Hygiene Practices
e Avoid the formation and inhalation of dust.[3]

e Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[3]

o Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately.
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Workflow for Safe Handling of 2-lodo-1,3-dimethoxybenzene

Preparation & Risk Assessment

'

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat, Respirator)

Chemical Handling in Fume Hood

Post-Experiment Dispose of Waste

Spill Event

Secure Storage

(Cool, Dry, Dark, Tightly Sealed) WSS DIETOEE

Follow Spill Protocol
(Evacuate, Ventilate, Contain, Clean)

fter Cleanup

Decontamination
(Clean work area, Remove PPE)

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-lodo-1,3-dimethoxybenzene.
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Storage Guidelines

Proper storage is critical to maintain chemical integrity and prevent accidents.

o Conditions: Store in a cool, dry, and well-ventilated place away from direct sunlight.[1][3] The
recommended storage condition is room temperature in a sealed, dry container kept in a
dark place.[1]

o Containers: Keep containers tightly closed.[3]
o Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[4]

o Storage Class: The designated storage class is 6.1C, for combustible, acutely toxic
compounds or those causing chronic effects.[2]

Emergency and First-Aid Procedures

In case of accidental exposure, immediate action is required.
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Exposure Route

First-Aid Protocol

Reference

Ingestion

Immediately call a Poison

Control Center or doctor. Rinse

mouth with water. Do NOT
induce vomiting. Never give
anything by mouth to an

unconscious person.

[3](5]

Eye Contact

Immediately rinse with plenty
of water for at least 15
minutes, also under the
eyelids. Remove contact
lenses if present and easy to
do. Seek immediate medical

advice.

[1I(31[5]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water. If

skin irritation or sensitization

occurs, seek medical attention.

[3]05]

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek
medical attention if symptoms

persist.

[5]

Accidental Release and Fire-Fighting Measures

Spill Response

o Personal Precautions: Evacuate personnel to a safe area. Avoid dust formation and

breathing vapors or dust.[3] Use the personal protective equipment outlined in Section 3.2.

o Environmental Precautions: Prevent the chemical from entering drains or waterways.[3]
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o Containment and Cleanup: Use spark-proof tools. Collect the spilled material using an inert
absorbent material (e.g., sand, vermiculite) and place it in a suitable, closed container for
disposal.[3][5]

Fire-Fighting

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[3][5]

» Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon
dioxide, and hydrogen iodide may be generated.[6]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][5]

Experimental Protocol Reference: Synthesis

While specific experimental protocols for drug development applications are proprietary, the
literature provides methods for its synthesis that serve as a reference for handling the
compound in a reaction setting.

e Method 1: 2-lodo-1,3-dimethoxybenzene can be prepared by the reaction of iodine with
2,6-dimethoxybenzene under alkaline conditions.[1]

e Method 2: Crystals of the compound have been obtained from a dimethyl sulfoxide solution
containing 2,6-dimethoxybenzoic acid and iodobenzene diacetate, reacted under a nitrogen
atmosphere at 353 K (80 °C).[7][8]

Researchers adapting these methods must first conduct a thorough risk assessment and
integrate the handling, storage, and emergency procedures outlined in this guide into their
specific experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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